2-{[(4-Ethenylphenyl)methyl]sulfanyl}ethan-1-ol
Overview
Description
2-{[(4-Ethenylphenyl)methyl]sulfanyl}ethan-1-ol is a chemical compound that has gained significant attention in scientific research. It is a thiol-containing compound that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 2-{[(4-Ethenylphenyl)methyl]sulfanyl}ethan-1-ol is not fully understood. However, it is believed to exert its therapeutic effects through the modulation of various signaling pathways. It has been found to inhibit the production of inflammatory cytokines and reactive oxygen species, which are implicated in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. It has also been found to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase. In addition, it has been shown to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-{[(4-Ethenylphenyl)methyl]sulfanyl}ethan-1-ol in lab experiments is its ability to modulate multiple signaling pathways, making it a potential therapeutic agent for various diseases. However, one of the limitations is its low solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of 2-{[(4-Ethenylphenyl)methyl]sulfanyl}ethan-1-ol. One direction is to investigate its potential use in the treatment of neurodegenerative diseases. Another direction is to study its mechanism of action in more detail, to identify the specific signaling pathways that it modulates. Furthermore, future studies could focus on improving the solubility and bioavailability of the compound, to enhance its therapeutic potential.
Conclusion:
In conclusion, this compound is a thiol-containing compound that has been synthesized using various methods. It has been studied for its potential therapeutic applications, exhibiting anti-inflammatory, antioxidant, and anti-cancer properties. Its mechanism of action is not fully understood, but it is believed to modulate various signaling pathways. Despite its low solubility in water, it has several advantages as a potential therapeutic agent. Future studies could focus on investigating its potential use in the treatment of neurodegenerative diseases, studying its mechanism of action in more detail, and improving its solubility and bioavailability.
Scientific Research Applications
2-{[(4-Ethenylphenyl)methyl]sulfanyl}ethan-1-ol has been studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and anti-cancer properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
2-[(4-ethenylphenyl)methylsulfanyl]ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14OS/c1-2-10-3-5-11(6-4-10)9-13-8-7-12/h2-6,12H,1,7-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMOGOANZISMICW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=CC=C(C=C1)CSCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30563072 | |
Record name | 2-{[(4-Ethenylphenyl)methyl]sulfanyl}ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30563072 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
129509-07-5 | |
Record name | 2-{[(4-Ethenylphenyl)methyl]sulfanyl}ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30563072 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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